BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthalin Sulfate: A Comprehensive Technical
Guide for Laboratory Applications

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Synthalin sulfate

Cat. No.: B560203

This in-depth technical guide serves as a crucial resource for researchers, scientists, and drug
development professionals, providing a comprehensive overview of the physicochemical
properties of Synthalin sulfate. The focus of this document is to impart practical, field-tested
knowledge and robust protocols to ensure the compound's effective and safe use in a
laboratory environment.

Foundational Understanding: Synthalin and its
Sulfate Form

Synthalin, chemically known as decamethylenediguanidine, is a synthetic compound initially
explored for its ability to lower blood glucose levels.[1][2][3][4][5] While its clinical application
was eventually superseded by metformin, Synthalin and its derivatives remain valuable tools in
metabolic research and the discovery of new drugs. For laboratory purposes, it is typically
supplied as Synthalin sulfate, a salt form prized for its enhanced stability and ease of
handling.

This guide will systematically detail the essential physicochemical characteristics of Synthalin
sulfate, offer meticulous protocols for its analysis and measurement, and explore its biological
context to aid in the design of scientifically sound experiments.

Essential Physicochemical Characteristics
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A solid grasp of a compound's physicochemical properties is fundamental to rigorous scientific

investigation. These characteristics influence a wide range of experimental parameters, from

the choice of solvents and storage conditions to the development of precise analytical

techniques.

Chemical Identity and Molecular Formula

Chemical Name: 1,1'-(Decane-1,10-diyl)bis(guanidine) sulfate[6]

Synonyms: Synthalin, Synthalin sulfate, Decamethylenediguanidine sulfate[7]

CAS Number: 301-15-5[7]

Molecular Formula: C12H30NeO4S[6][7]

Molecular Weight: 354.47 g/mol [6][7]

Diagram: Chemical Structure of Synthalin Sulfate

Caption: Chemical structure of the Synthalin cation and the sulfate anion.

Tabulated Physicochemical Data

The table below provides a summary of the key physicochemical properties of Synthalin

sulfate, gathered from authoritative sources.

Property Value Source(s)
Appearance Solid [8]
Boiling Point 462.2°C at 760 mmHg [7]
Density 1.15 g/cm3 [7]
Flash Point 233.3°C [7]
Solubility May be soluble in DMSO, Hz0, 8]
Ethanol, or DMF
Storage Store at room temperature [9]
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Laboratory Procedures for Handling and
Preparation

The correct handling and preparation of Synthalin sulfate are critical for both the success of
experiments and the safety of laboratory personnel.

Storage and Stability

o Storage Conditions: Store the compound in a tightly sealed container in a dry, cool, and well-
ventilated area.[7] It is recommended to keep it away from foodstuff containers and
incompatible materials.[7]

 Stability: The product is chemically stable under standard ambient conditions (room
temperature).

» Solution Stability: The stability of Synthalin sulfate in solution can be influenced by storage
conditions. For instance, a study on terbutaline sulfate injection stored in plastic syringes
showed it remained stable for seven weeks under refrigeration and at room temperature,
both with and without light exposure.[10] It is advisable to prepare solutions fresh or to
validate their stability under your specific storage conditions.

Preparation of Stock Solutions: A Step-by-Step Protocol

This protocol details a standardized method for preparing a 10 mM aqueous stock solution of
Synthalin sulfate.

Materials:

Synthalin sulfate powder

High-purity water (e.g., Milli-Q or equivalent)

Calibrated analytical balance

Appropriate-sized volumetric flask

Magnetic stirrer and stir bar
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o Sterile 0.22 um filters and syringes (for cell-based assays)

Protocol:

e Mass Calculation: Determine the required mass of Synthalin sulfate for your desired
concentration and volume.

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Fora 10 mL of a 10 mM solution: 0.010 mol/L x 0.010 L x 354.47 g/mol = 0.0354 g (35.4
mg)

» Weighing: Use an analytical balance to accurately weigh the calculated amount of Synthalin
sulfate.

» Dissolution: Transfer the powder to the volumetric flask. Add about half of the final volume of
high-purity water and gently swirl to dissolve. A magnetic stirrer can facilitate this process.

e Volume Adjustment: Once the solid is completely dissolved, add high-purity water up to the
calibration mark of the volumetric flask.

» Homogenization: Cap the flask and invert it multiple times to ensure the solution is
thoroughly mixed.

 Sterilization (Optional): For cell culture experiments, pass the solution through a 0.22 um
sterile filter into a sterile container.

» Aliquoting and Storage: Divide the stock solution into smaller, single-use aliquots to prevent
multiple freeze-thaw cycles and store at the recommended temperature.

Diagram: Stock Solution Preparation Workflow
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Caption: Workflow for the preparation of Synthalin sulfate stock solutions.
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Analytical Methods for Characterization

Employing robust analytical methods is crucial for confirming the identity, purity, and
concentration of Synthalin sulfate in your experimental samples.

High-Performance Liquid Chromatography (HPLC)

HPLC is a fundamental technique for the analysis of Synthalin sulfate. Given its polar and
cationic properties, a reversed-phase method incorporating an ion-pairing agent is often the
most effective approach.

Mass Spectrometry (MS)

Mass spectrometry is an indispensable tool for confirming the molecular weight and structure of
Synthalin.[11][12][13][14][15] It is commonly coupled with liquid chromatography (LC-MS).

Expected lons:
» Positive lon Mode (ESI+):
o [M+H]*: This ion is expected for the intact Synthalin cation.

o [M+2H]?*: The dicationic form is frequently observed due to the presence of two basic
guanidinium groups. This will appear at an m/z value corresponding to half the molecular
weight of the cation plus a proton.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy can provide detailed structural information and definitively
confirm the compound's identity.

Biological Significance and Mechanism of Action

While the precise molecular targets of Synthalin are not as extensively characterized as those
of metformin, it is known to exert its effects through several mechanisms, primarily by impacting
cellular metabolism.

Key Biological Activities:
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« Inhibition of Mitochondrial Respiration: Synthalin is a known inhibitor of the mitochondrial
respiratory chain, specifically Complex I.[16][17][18][19] This inhibition leads to decreased
ATP production and a subsequent increase in the AMP/ATP ratio.[20]

o Activation of AMP-activated Protein Kinase (AMPK): The rise in the AMP/ATP ratio
allosterically activates AMPK, a key enzyme that regulates cellular energy balance.[21][22]
[23][24][25]

» Antiproliferative Effects: By disrupting cellular energetics, Synthalin has demonstrated the
ability to inhibit the proliferation of various cancer cell lines.

Diagram: Simplified Signaling Pathway of Synthalin
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Caption: A simplified overview of Synthalin's mechanism of action.

Concluding Remarks

Synthalin sulfate continues to be a valuable and potent tool for scientists investigating cellular
metabolism and exploring new therapeutic avenues. A thorough understanding of its
physicochemical properties, combined with the application of rigorous analytical and handling
protocols, is fundamental to producing reliable and reproducible scientific data. This guide
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offers a solid foundation to support these research efforts, with an emphasis on scientific
integrity and a clear rationale for experimental choices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b560203?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

